Cas no 71922-62-8 (ethyl 2-(cyclopropylamino)acetate)

• Product Name: ethyl 2-(cyclopropylamino)acetate
• CAS No: 71922-62-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD11149655
• CID: 3438588
• PubChem ID: 22476174
• Update Time: 2025-04-23

ethyl 2-(cyclopropylamino)acetate Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER
• ethyl 2-(cyclopropylamino)acetate
• 2-(cyclopropylamino)acetic acid ethyl ester
• ethyl 2-(cyclopropylamino)ethanoate
• ethyl N-cyclopropylglycinate
• methyl cyclopropylglycinate
• [(cyclopropyl)amino]acetic acid ethyl ester
• N-Cyclopropyl-glycine ethyl ester
• 71922-62-8
• N-cyclopropylglycine ethyl ester
• EN300-42571
• ALBB-027707
• VOZPZBSGYPGXEE-UHFFFAOYSA-N
• Z235643774
• Cyclopropylamino-acetic acid ethyl ester
• Cyclopropylaminoacetic Acid Ethyl Ester
• CS-0249130
• AS-30323
• MFCD11149655
• ethyl cyclopropylaminoacetate
• DA-03307
• SCHEMBL493716
• ethyl 2-(cyclopropylamino)acetate, AldrichCPR
• ethyl2-(cyclopropylamino)acetate
• DTXSID001289712
• AKOS000247750
• 809-738-5
• DTXCID101720331

• MDL： MFCD11149655
• Inchi： 1S/C7H13NO2/c1-2-10-7(9)5-8-6-3-4-6/h6,8H,2-5H2,1H3
• InChI Key： VOZPZBSGYPGXEE-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1CC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 197.8±23.0 °C at 760 mmHg
• Flash Point: 73.4±22.6 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

ethyl 2-(cyclopropylamino)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(cyclopropylamino)acetate

GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER (CAS No. 71922-62-8): A Comprehensive Overview in Modern Chemical Research

GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER, identified by its unique chemical identifier CAS No. 71922-62-8, is a compound of significant interest in the field of pharmaceutical and biochemical research. This ester derivative of glycine, featuring a cyclopropyl group and an ethyl moiety, has garnered attention due to its potential applications in drug synthesis and molecular recognition. The structural uniqueness of this compound makes it a valuable candidate for exploring novel chemical interactions and therapeutic possibilities.

The chemical structure of GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER consists of an amino acid backbone modified with an ethyl ester at the amine group and a cyclopropyl substituent at the α-carbon position. This configuration imparts distinct physicochemical properties, including altered solubility and reactivity, which are critical factors in its utility within synthetic chemistry and medicinal applications. The cyclopropyl ring, in particular, introduces steric constraints that can influence binding affinity and metabolic stability, making this compound a fascinating subject for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the development of peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks. GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER fits well within this category, as its structural features allow for the creation of stable analogs with enhanced pharmacokinetic profiles. Researchers have been exploring its potential as a building block for designing novel inhibitors targeting enzyme active sites. The incorporation of the cyclopropyl group has been shown to improve binding interactions by introducing rigidity, a key factor in drug design strategies aimed at increasing efficacy and selectivity.

Moreover, the ethyl ester functionality in GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER provides a versatile handle for further chemical modifications. This feature enables chemists to introduce additional substituents or linkages, facilitating the synthesis of more complex molecules. Such modifications are crucial for tailoring the compound’s properties to specific biological targets, thereby expanding its therapeutic potential. For instance, researchers have utilized this compound as a precursor in the synthesis of protease inhibitors, which are essential in treating various inflammatory and infectious diseases.

The biocompatibility and low toxicity profile of GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER make it an attractive candidate for preclinical studies. Preliminary studies have demonstrated its ability to interact with biological targets without significant off-target effects. This characteristic is particularly important in drug development, where minimizing side effects is paramount. The compound’s solubility characteristics also enhance its suitability for formulation into various drug delivery systems, including oral and injectable formulations.

Advances in computational chemistry have further enhanced the understanding of GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER. Molecular modeling studies have provided insights into its binding mechanisms with biological targets, allowing researchers to predict and optimize its pharmacological properties. These computational approaches have been instrumental in identifying lead compounds for further development. Additionally, high-throughput screening techniques have been employed to rapidly assess the compound’s activity against a wide range of biological targets.

The synthesis of GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER presents unique challenges due to the delicate nature of the cyclopropyl group and the need for precise functionalization. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Catalytic processes have been developed that enable efficient formation of the cyclopropyl ester linkage while maintaining high yields and purity. These innovations have not only streamlined the production process but also opened new avenues for exploring derivatives with tailored properties.

The role of GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER in medicinal chemistry extends beyond simple building blocks. Its ability to modulate biological pathways has led to its exploration as an intermediate in the synthesis of more complex drugs. For example, it has been used in the development of kinase inhibitors targeting cancer therapies. The structural flexibility offered by this compound allows for fine-tuning interactions with specific protein targets, thereby enhancing drug efficacy.

In conclusion, GLYCINE, N-CYCLOPROPYL-, ETHYL ESTER (CAS No. 71922-62-8) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing peptidomimetics and other therapeutic agents. As research continues to uncover new possibilities for this compound, its significance in advancing drug discovery is likely to grow even further.